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Compound of Interest

2-(4-(4-Aminophenyl)piperazin-1-
Compound Name:
yl)ethanol

Cat. No.: B183703

A Technical Guide to 2-(4-(4-
aminophenyl)piperazin-1-yl)ethanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information on the chemical compound 2-(4-(4-
aminophenyl)piperazin-1-yl)ethanol, including its molecular formula and weight. The data is
presented to support research and development activities in the fields of chemistry and
pharmacology.

Core Compound Identification

The specific isomer detailed in this document is 2-(4-(4-aminophenyl)piperazin-1-yl)ethanol,
distinguished by the attachment of the piperazinyl group to the fourth position of the
aminophenyl ring.

Quantitative Molecular Data

The fundamental molecular properties of 2-(4-(4-aminophenyl)piperazin-1-yl)ethanol are
summarized in the table below. This information is critical for stoichiometric calculations,
analytical method development, and interpretation of experimental results.
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Property Value Citations
Molecular Formula C12H19Ns0 [1112]
Molecular Weight 221.30 g/mol [2]

CAS Number 5521-39-1 [1][2]

Conceptual Workflow for Compound
Characterization

The following diagram illustrates a generalized workflow for the characterization of a chemical
compound such as 2-(4-(4-aminophenyl)piperazin-1-yl)ethanol. This process outlines the
logical progression from initial synthesis or acquisition to comprehensive analysis.
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A generalized workflow for chemical compound characterization.
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This document is intended for research purposes only and does not constitute a guide for
therapeutic or diagnostic use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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